Cas no 4680-83-5 ((+)-estrone)

• Product Name: (+)-estrone
• CAS No: 4680-83-5
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 2081318
• PubChem ID: 9547221
• Update Time: 2025-04-21

(+)-estrone Chemical and Physical Properties

Names and Identifiers

• (+)-estrone
• 3-hydroxy-estra-1,3,5(10)-trien-17-one
• E1
• estra-1,3,5(10)-trien-3-ol-17-one
• estrone
• folliculine
• Oestron
• oestrone
• ovex
• premarin
• 8-Isoestrone, (+/-)-
• 4680-83-5
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.)-
• 8-Isoestrone DL-form [MI]
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.)-(+/-)-
• 1,3,5-8.ALPHA.-EPIESTRATRIEN-17-ONE-3-OL
• (+/-)-8-Isoestrone
• 3-hydroxy-8alpha-estra-1,3,5(10)-trien -17-one
• 8-Isoestrone
• SE9LJV29ZO
• 517-06-6
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha)-
• 1,3,5-8alpha-Epiestratrien-17-one-3-ol
• 8alpha-3beta-hydroxy-estra-1,3,5(10)-trien-17-one
• DL-8-Isoestrone
• Isoestrone
• UNII-3K9T4NLK5Q
• UNII-SE9LJV29ZO
• 8-Isoestrone [MI]
• 8.ALPHA.-ESTRONE
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha)-(+/-)-
• 8-Epiestrone
• LMST02010021
• DNXHEGUUPJUMQT-CVYDXHPNSA-N
• SCHEMBL7831317
• 3K9T4NLK5Q
• 3-hydroxy-8a-estra-1,3,5(10)-trien-17-one
• 8alpha-Estrone

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3
• InChI Key： DNXHEGUUPJUMQT-UHFFFAOYSA-N
• SMILES： CC12C(=O)CCC1C1CCC3C(C1CC2)=CC=C(O)C=3

Computed Properties

• Exact Mass: 270.161979940Da
• Monoisotopic Mass: 270.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives